rac N-Desmethyl-N-(4-methoxyphenethyl) Venlafaxine

Specification

• CAS No.: 1346601-14-6
• Molecular Formula: C25H35NO3
• Molecular Weight: 397.5 g/mol
• IUPAC Name: 1-[1-(4-methoxyphenyl)-2-[2-(4-methoxyphenyl)ethyl-methylamino]ethyl]cyclohexan-1-ol
• Standard InChI: InChI=1S/C25H35NO3/c1-26(18-15-20-7-11-22(28-2)12-8-20)19-24(25(27)16-5-4-6-17-25)21-9-13-23(29-3)14-10-21/h7-14,24,27H,4-6,15-19H2,1-3H3
• Standard InChI Key: CJLLEDVZZJHJST-UHFFFAOYSA-N
• SMILES: CN(CCC1=CC=C(C=C1)OC)CC(C2=CC=C(C=C2)OC)C3(CCCCC3)O
• Canonical SMILES: CN(CCC1=CC=C(C=C1)OC)CC(C2=CC=C(C=C2)OC)C3(CCCCC3)O

Introduction

Chemical Properties and Identification

Structural Characteristics

rac N-Desmethyl-N-(4-methoxyphenethyl) Venlafaxine is a structural analog of venlafaxine with the systematic IUPAC name 1-[1-(4-methoxyphenyl)-2-[N-methyl-N-[(4-methoxyphenyl)ethyl]amino]ethyl]cyclohexanol. This compound features a cyclohexanol ring connected to a methoxyphenyl group, with a modified amino substituent compared to the parent venlafaxine structure. The "rac" prefix indicates that it exists as a racemic mixture, containing equal amounts of both enantiomers.

Physical and Chemical Parameters

The key identification and physical properties of rac N-Desmethyl-N-(4-methoxyphenethyl) Venlafaxine are summarized in the following table:

Parameter	Value
CAS Number	1346601-14-6
Molecular Formula	C₂₅H₃₅NO₃
Molecular Weight	397.56 g/mol
Appearance	Not specified in available data
Synonyms	Venlafaxine Impurity I, Venlafaxine Impurity 25, Venlafaxine Impurity 18

This compound represents a specific structural modification of venlafaxine, with the addition of a 4-methoxyphenethyl group replacing one of the methyl groups on the nitrogen atom of the parent compound.

Relationship to Venlafaxine

Venlafaxine as Parent Compound

Venlafaxine is a widely prescribed antidepressant that functions as a selective serotonin and norepinephrine reuptake inhibitor (SNRI). It is primarily used to treat various psychiatric conditions including major depressive disorder, generalized anxiety disorder, panic disorder, and social anxiety disorder. The therapeutic action of venlafaxine is attributed to its ability to improve mood, increase energy levels, and help restore interest in daily activities by modulating neurotransmitter levels in the brain.

Related Compounds and Derivatives

Deuterated Analogs

Several deuterated derivatives of rac N-Desmethyl-N-(4-methoxyphenethyl) Venlafaxine have been synthesized and characterized, including:

• rac N-Desmethyl-N-(4-methoxyphenethyl) Venlafaxine-d3 (C₂₅H₃₂D₃NO₃, MW: 400.57)

These deuterated analogs serve as valuable internal standards for quantitative mass spectrometric analysis, facilitating more accurate measurement of the non-deuterated compound in complex matrices.

Other Venlafaxine Metabolites and Impurities

rac N-Desmethyl-N-(4-methoxyphenethyl) Venlafaxine is part of a broader family of venlafaxine-related compounds that includes:

• rac N-Desmethyl Venlafaxine (CAS: 149289-30-5)

• rac N-Desmethyl Venlafaxine-d3 (deuterated version)

• N,N-Didesmethyl-O-desmethyl Venlafaxine derivatives

Collectively, these compounds represent the metabolic and degradation pathways of venlafaxine, and their monitoring is essential for comprehensive pharmaceutical quality control.

Quantity	Price Range	Purity	Delivery Estimate
25 mg	845,00 €	Min. 95%	Est. delivery: June 3, 2025
50 mg	1.275,00 €	Min. 95%	Est. delivery: June 3, 2025
100 mg	1.774,00 €	Min. 95%	Est. delivery: June 3, 2025